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Compound of Interest

Compound Name: (E)-icos-5-ene

Cat. No.: B116449

Despite a comprehensive review of available scientific literature, there is currently no
documented evidence to support the role of (E)-icos-5-ene as a semiochemical or pheromone
in any biological system. This technical overview addresses the current state of knowledge
regarding this long-chain alkene and outlines the general methodologies that would be
employed to investigate its potential as a chemical signal.

While the specific compound (E)-icos-5-ene has not been identified as a pheromone, long-
chain alkenes and their derivatives are a well-established class of semiochemicals, playing
crucial roles in the chemical communication of numerous insect species. These compounds are
often components of sex pheromones, aggregation pheromones, or cuticular hydrocarbons
involved in species and mate recognition.

Chemical Properties of (E)-Icos-5-ene

To understand its potential as a semiochemical, it is essential to consider the known chemical
and physical properties of (E)-icos-5-ene.
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Property Value
Molecular Formula C20Ha0
Molecular Weight 280.54 g/mol
IUPAC Name (5E)-icos-5-ene
CAS Number 74685-30-6

A twenty-carbon chain with a single double bond
Structure between the 5th and 6th carbon atoms in the

trans or (E) configuration.

Table 1: Physicochemical Properties of (E)-lcos-5-ene.

The long carbon chain of (E)-icos-5-ene results in low volatility, suggesting that if it were to
function as a semiochemical, it would likely be involved in close-range communication or
contact chemoreception rather than long-range attraction.

Hypothetical Experimental Workflow for Pheromone
Identification

Should a researcher suspect that (E)-icos-5-ene plays a role as a semiochemical in a
particular species, a standard set of experimental protocols would be initiated to confirm its
identity and function. The following diagram illustrates a typical workflow for the identification
and characterization of a novel pheromone.
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 To cite this document: BenchChem. [(E)-lcos-5-ene: An Uncharted Territory in
Semiochemical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116449#e-icos-5-ene-as-a-semiochemical-or-
pheromone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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